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Compound of Interest

Compound Name: Dimercury(I) oxalate

Cat. No.: B1630214 Get Quote

This technical guide provides a comprehensive overview of dimercury(I) oxalate, including its

fundamental chemical properties, synthesis protocols, and relevant experimental workflows.

The information is intended for researchers, scientists, and professionals in the field of drug

development and chemical synthesis.

Core Properties of Dimercury(I) Oxalate
Dimercury(I) oxalate is an inorganic compound with the chemical formula C₂Hg₂O₄. It is also

known by other names such as mercurous oxalate and oxalic acid, dimercury(I) salt.

The key quantitative properties of dimercury(I) oxalate are summarized in the table below for

easy reference.

Property Value References

Molecular Formula C₂Hg₂O₄ [1][2][3][4]

Molecular Weight 489.20 g/mol [1][2]

CAS Number 2949-11-3 [1][2][3]

EINECS Number 220-966-9 [1][3]
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A common and efficient method for the synthesis of dimercury(I) oxalate is through the

precipitation reaction of an aqueous solution of mercury(I) nitrate with oxalic acid. This reaction

yields insoluble dimercury(I) oxalate, which can then be isolated.

The following protocol details the synthesis of dimercury(I) oxalate via the reaction of

mercury(I) nitrate with oxalic acid.

Materials:

Mercury(I) nitrate (Hg₂(NO₃)₂)

Oxalic acid (H₂C₂O₄)

Distilled water

Beakers

Stirring rod

Filtration apparatus (e.g., Büchner funnel and flask)

Filter paper

Drying oven

Procedure:

Prepare the Reactant Solutions:

Prepare a dilute aqueous solution of mercury(I) nitrate. The exact concentration will

depend on the desired yield.

Prepare an aqueous solution of oxalic acid. An equimolar or slight excess of oxalic acid is

typically used.

Precipitation:
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Slowly add the oxalic acid solution to the mercury(I) nitrate solution while continuously

stirring.

A white precipitate of dimercury(I) oxalate will form immediately.

Isolation and Purification:

Allow the precipitate to settle.

Separate the precipitate from the supernatant by filtration using a Büchner funnel and filter

paper.

Wash the precipitate with distilled water to remove any unreacted starting materials and

soluble byproducts.

Repeat the washing process several times to ensure the purity of the final product.

Drying:

Carefully transfer the filtered precipitate to a watch glass or drying dish.

Dry the dimercury(I) oxalate in a drying oven at a low temperature (e.g., 60-80 °C) to

avoid decomposition.

Continue drying until a constant weight is achieved.

Experimental Workflow and Logical Relationships
The synthesis of dimercury(I) oxalate can be visualized as a straightforward workflow, from

the preparation of reactants to the final pure product.
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Caption: Workflow for the synthesis of dimercury(I) oxalate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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